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Compound of Interest

Compound Name: Ethyl 2-acetyl-4-methylpentanoate

Cat. No.: B074332

An In-depth Technical Guide to Ethyl 2-acetyl-4-methylpentanoate

This technical guide provides a comprehensive overview of Ethyl 2-acetyl-4-
methylpentanoate, a valuable intermediate in organic and pharmaceutical synthesis. The
information is intended for researchers, scientists, and professionals in drug development,
offering detailed data and procedural insights.

Synonyms and Identification

Proper identification of chemical compounds is crucial for scientific accuracy. Ethyl 2-acetyl-4-
methylpentanoate is known by several names in scientific literature and commercial catalogs.
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Synonym CAS Number Molecular Formula Molecular Weight
Ethyl 2-
, 1522-34-5 C10H1803 186.25 g/mol
isobutylacetoacetate
2-Acetyl-4-
methylpentanoic acid 1522-34-5 C10H1803 186.25 g/mol
ethyl ester
Pentanoic acid, 2-
acetyl-4-methyl-, ethyl  1522-34-5 C10H1803 186.25 g/mol
ester
Ethyl 2-isobutyl-3-

1522-34-5 C10H1803 186.25 g/mol
oxobutanoate
2-Isobutylacetoacetic

_ 1522-34-5 C10H1803 186.25 g/mol

acid ethyl ester
Valeric acid, 2-acetyl-

1522-34-5 C10H1803 186.25 g/mol

4-methyl-, ethyl ester

Physicochemical Properties

A summary of the key physical and chemical properties of Ethyl 2-acetyl-4-methylpentanoate
is presented below.

Property Value Notes
Appearance Colorless liquid [1]
Odor Fruity [1]
Boiling Point 206-210 °C [1]
Density ~0.94 g/cm?3 [1]
Melting Point ~-71°C [1]
Soluble in most organic
Solubility solvents (alcohols, ethers, [1]

ketones)
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Experimental Protocols

Synthesis of Ethyl 2-acetyl-4-methylpentanoate via
Acetoacetic Ester Synthesis

The most common method for synthesizing Ethyl 2-acetyl-4-methylpentanoate is the
acetoacetic ester synthesis, which involves the alkylation of ethyl acetoacetate.[2][3][4]

Reaction Principle:

The a-hydrogens of ethyl acetoacetate are acidic due to the presence of two flanking carbonyl
groups and can be readily deprotonated by a suitable base, such as sodium ethoxide, to form a
resonance-stabilized enolate. This enolate then acts as a nucleophile, attacking an appropriate
alkyl halide (in this case, an isobutyl halide) in an SN2 reaction to form the alkylated product.

Materials:

Ethyl acetoacetate

Sodium ethoxide

Isobutyl bromide (1-bromo-2-methylpropane)

Absolute ethanol (solvent)

Diethyl ether (for extraction)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (drying agent)

Procedure:

e Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping
funnel, a solution of sodium ethoxide in absolute ethanol is prepared. The flask is cooled in
an ice bath. Ethyl acetoacetate is added dropwise to the cooled sodium ethoxide solution
with continuous stirring to form the sodium salt of the enolate.
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» Alkylation: Isobutyl bromide is then added dropwise to the reaction mixture. After the addition
is complete, the mixture is refluxed until the reaction is complete (the completion of the
reaction can be monitored by thin-layer chromatography).

o Workup: After cooling to room temperature, the reaction mixture is poured into water. The
agueous layer is extracted with diethyl ether. The combined organic extracts are washed with
brine.

 Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product is then purified by vacuum
distillation to yield pure Ethyl 2-acetyl-4-methylpentanoate.

Applications in Synthesis
Ethyl 2-acetyl-4-methylpentanoate is a versatile intermediate in organic synthesis. Its 3-keto

ester functionality allows for a variety of subsequent chemical transformations.

o Pharmaceutical Synthesis: It serves as a building block for the synthesis of more complex
molecules with potential biological activity.[1]

o Synthesis of Carboxylic Acid Analogs: It is utilized in the preparation of various carboxylic
acid derivatives, such as 3-cyanohydroxy esters and oxalic acid esters.[1]

e Flavor and Fragrance Industry: Due to its fruity aroma, it is used as an ingredient in the
formulation of flavors and fragrances.[1]

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Ethyl 2-acetyl-4-
methylpentanoate.

.
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Caption: Synthesis workflow for Ethyl 2-acetyl-4-methylpentanoate.

Logical Relationship of Applications

This diagram shows the relationship between the core compound and its primary applications.
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Caption: Applications of Ethyl 2-acetyl-4-methylpentanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the synonyms for Ethyl 2-acetyl-4-
methylpentanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074332#what-are-the-synonyms-for-ethyl-2-acetyl-4-
methylpentanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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